Cas no 104931-21-7 (5,13-Methano-5H,6aH,13H-oxireno[2,3][1]benzopyrano[4,3-d][1]benzoxocin-12(11bH)-one, 6a-(2,4-dihydroxyphenyl)-9-[2-(2,4-dihydroxyphenyl)ethenyl]-2,11-dihydroxy-13-methyl-)

• Product Name: 5,13-Methano-5H,6aH,13H-oxireno[2,3][1]benzopyrano[4,3-d][1]benzoxocin-12(11bH)-one, 6a-(2,4-dihydroxyphenyl)-9-[2-(2,4-dihydroxyphenyl)ethenyl]-2,11-dihydroxy-13-methyl-
• CAS No: 104931-21-7
• MF: C₃₄H₂₆O₁₀
• MW: 594.564250469208
• CID: 189315
• PubChem ID: 73657251
• Update Time: 2024-03-01

5,13-Methano-5H,6aH,13H-oxireno[2,3][1]benzopyrano[4,3-d][1]benzoxocin-12(11bH)-one, 6a-(2,4-dihydroxyphenyl)-9-[2-(2,4-dihydroxyphenyl)ethenyl]-2,11-dihydroxy-13-methyl- Chemical and Physical Properties

Names and Identifiers

• 5,13-Methano-5H,6aH,13H-oxireno[2,3][1]benzopyrano[4,3-d][1]benzoxocin-12(11bH)-one,6a-(2,4-dihydroxyphenyl)-9-[2-(2,4-dihydroxyphenyl)ethenyl]-2,11-dihydroxy-13-methyl-(9CI)
• 5,13-Methano-5H,6aH,13H-oxireno[2,3][1]benzopyrano[4,3-d][1]benzoxocin-12(11bH)-one,6a-(2,4-dihydroxyphenyl)-9-[2-(2,4-dihydr
• (+)-KuwanonZ
• Kuwanon Z
• 5,13-Methano-5H,6aH,13H-oxireno[2,3][1]benzopyrano[4,3-d][1]benzoxocin-12(11bH)-one, 6a-(2,4-dihydroxyphenyl)-9-[2-(2,4-dihydroxyphenyl)ethenyl]-2,11-dihydroxy-13-methyl-
• SCHEMBL16558854
• 6a-(2,4-Dihydroxyphenyl)-9-[2-(2,4-dihydroxyphenyl)ethenyl]-2,11-dihydroxy-13-methyl-5,13-methano-5H,6aH,13H-oxireno[2,3][1]benzopyrano[4,3-d][1]benzoxocin-12(11bH)-one
• 104931-21-7
• DTXSID401099224

• Inchi： 1S/C34H26O10/c1-32-15-23(21-8-6-20(37)14-27(21)42-32)33-30(31(32)41)29-26(40)10-16(2-3-17-4-5-18(35)12-24(17)38)11-28(29)43-34(33,44-33)22-9-7-19(36)13-25(22)39/h2-14,23,30,35-40H,15H2,1H3/b3-2-
• InChI Key： HEAKAXOVOXEHND-IHWYPQMZSA-N
• SMILES： O1C2(C3C=CC(=CC=3O)O)C31C(C1C(=CC(/C=C\C4C=CC(=CC=4O)O)=CC=1O2)O)C(C1(C)CC3C2C=CC(=CC=2O1)O)=O

Computed Properties

• Exact Mass: 594.153
• Monoisotopic Mass: 594.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 44
• Rotatable Bond Count: 3
• Complexity: 1180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169A^2
• XLogP3: 4.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 3-prenylated flavans